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Compound of Interest

Compound Name: Allylsuccinic anhydride

Cat. No.: B1266719

For Researchers, Scientists, and Drug Development Professionals

Allylsuccinic anhydride is a chemical compound with applications in various fields of
research and development, including as a chemical intermediate.[1] This guide provides core
information regarding its molecular properties.

Molecular Properties

The fundamental characteristics of allylsuccinic anhydride are summarized in the table

below.
Property Value Source
Molecular Formula C7H803 [L1[2113]14]15]16]
Molecular Weight 140.14 g/mol [1112][5][6]
3-prop-2-enyloxolane-2,5-
IUPAC Name _ [2]
dione
CAS Number 7539-12-0 [2][31[4]

Logical Relationship of Core Properties

The following diagram illustrates the direct relationship between the chemical name and its
fundamental molecular properties.
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Relationship of Allylsuccinic Anhydride Properties

Allylsuccinic Anhydride

has has
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Caption: Logical diagram connecting the chemical compound to its molecular formula and
weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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